Cas no 937783-85-2 (2-Fluoro-4-methoxybenzylamine hydrochloride)

• Product Name: 2-Fluoro-4-methoxybenzylamine hydrochloride
• CAS No: 937783-85-2
• MF: C₈H₁₁ClFNO
• MW: 191.630444765091
• MDL: MFCD04116339
• CID: 1040235
• PubChem ID: 53435164
• Update Time: 2025-11-01

2-Fluoro-4-methoxybenzylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-4-methoxyphenyl)methanamine hydrochloride
• (2-Fluoro-4-methoxyphenyl)methamine hydrochloride
• 1-(2-Fluoro-4-methoxyphenyl)methanamine--hydrogen chloride (1/1)
• AKOS015995493
• AS-45897
• Z1416282396
• SCHEMBL20767083
• 2-FLUORO-4-METHOXYBENZYLAMINE HYDROCHLORIDE
• MFCD04116339
• FT-0709437
• 937783-85-2
• A1-12484
• (2-fluoro-4-methoxyphenyl)methanamine;hydrochloride
• DTXSID90700744
• EN300-106409
• CK2394
• 1-(2-FLUORO-4-METHOXYPHENYL)METHANAMINE HYDROCHLORIDE
• 2-fluoro-4-methoxy benzylamine hcl
• (2-Fluoro-4-methoxyphenyl)methanaminehydrochloride
• (2-Fluoro-4-methoxyphenyl)methanamine HCl
• CS-0131607
• 2-Fluoro-4-methoxybenzylamine hydrochloride

• MDL： MFCD04116339
• Inchi： 1S/C8H10FNO.ClH/c1-11-7-3-2-6(5-10)8(9)4-7;/h2-4H,5,10H2,1H3;1H
• InChI Key： GLRBPLAFPRZPAI-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=CC=1CN)OC

Computed Properties

• Exact Mass: 191.0513198g/mol
• Monoisotopic Mass: 191.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-Fluoro-4-methoxybenzylamine hydrochloride

Introduction to 2-Fluoro-4-methoxybenzylamine hydrochloride (CAS No. 937783-85-2)

2-Fluoro-4-methoxybenzylamine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 937783-85-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzylamine derivatives, characterized by the presence of a fluoro and methoxy substituent on a benzene ring, which imparts unique electronic and steric properties. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of biologically active molecules.

The fluoro group at the 2-position of the benzene ring is a key structural feature that influences the compound's reactivity and interaction with biological targets. Fluorine atoms are known for their ability to modulate metabolic pathways, enhance binding affinity, and improve pharmacokinetic properties in drug candidates. In contrast, the methoxy group at the 4-position provides additional electronic effects that can fine-tune the compound's pharmacological profile. Together, these substituents contribute to the compound's potential as a building block for more complex pharmacophores.

In recent years, there has been growing interest in benzylamine derivatives as scaffolds for developing novel therapeutic agents. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, oncology, and anti-inflammatory applications. The amine functionality in 2-fluoro-4-methoxybenzylamine hydrochloride serves as a versatile handle for further chemical modifications, allowing researchers to explore diverse structural motifs and biological activities.

One of the most compelling aspects of this compound is its utility in medicinal chemistry. The presence of both fluoro and methoxy groups makes it an attractive candidate for structure-activity relationship (SAR) studies. By systematically varying other parts of the molecule while retaining this core structure, researchers can gain insights into how different functional groups contribute to overall biological activity. This approach has been instrumental in optimizing drug candidates for better efficacy and reduced side effects.

Recent advancements in computational chemistry have further enhanced the appeal of 2-fluoro-4-methoxybenzylamine hydrochloride. High-throughput virtual screening (HTVS) and molecular docking studies have enabled researchers to predict potential binding interactions with target proteins with remarkable accuracy. These computational tools have been used to identify novel analogs of this compound that may exhibit improved pharmacological properties. Such high-throughput methods have accelerated the drug discovery process significantly, reducing both time and cost associated with traditional experimental approaches.

The synthesis of 2-fluoro-4-methoxybenzylamine hydrochloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution (SNAr) reactions to introduce the fluoro group, followed by methylation to install the methoxy substituent. The final step involves conversion to the hydrochloride salt to improve solubility and handling properties. Advances in catalytic methods have made these synthetic steps more efficient and environmentally friendly, aligning with current trends toward green chemistry.

In academic research, 2-fluoro-4-methoxybenzylamine hydrochloride has been employed in various studies exploring its potential as a precursor for more complex molecules. For instance, researchers have investigated its use in synthesizing novel kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The amine group provides a site for further functionalization, allowing for the attachment of warhead groups that interact with specific enzymatic targets. Such modifications have led to several promising candidates entering preclinical development.

The pharmaceutical industry has also shown interest in this compound due to its versatility as an intermediate. Companies specializing in custom synthesis often stock 2-fluoro-4-methoxybenzylamine hydrochloride as a key building block for their clients' drug discovery programs. Its availability from multiple suppliers ensures that researchers can access high-quality material without significant delays, facilitating rapid progress in their projects.

From a regulatory perspective, compounds like 2-fluoro-4-methoxybenzylamine hydrochloride must meet stringent quality standards set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Manufacturers must provide comprehensive documentation regarding synthesis routes, purity levels, and analytical characterizations to support their regulatory submissions. This ensures that only materials meeting rigorous criteria are used in drug development processes.

The future prospects of 2-fluoro-4-methoxybenzylamine hydrochloride are bright, given its broad utility across multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms of action, demand for specialized intermediates like this one is expected to grow. Innovations in synthetic methodologies will further enhance its accessibility and applicability, making it an indispensable tool for medicinal chemists worldwide.